Cas no 1250253-39-4 (1-(1,3-dihydro-2-benzofuran-5-yl)ethan-1-amine)

• Product Name: 1-(1,3-dihydro-2-benzofuran-5-yl)ethan-1-amine
• CAS No: 1250253-39-4
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 6317269
• PubChem ID: 62050142
• Update Time: 2025-05-25

1-(1,3-dihydro-2-benzofuran-5-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-dihydro-2-benzofuran-5-yl)ethan-1-amine
• 1250253-39-4
• 1-(1,3-Dihydroisobenzofuran-5-yl)ethan-1-amine
• EN300-3046967
• CS-0275146
• AKOS011327214

• Inchi： 1S/C10H13NO/c1-7(11)8-2-3-9-5-12-6-10(9)4-8/h2-4,7H,5-6,11H2,1H3
• InChI Key： VRDYNNVYBSHLIY-UHFFFAOYSA-N
• SMILES： O1CC2C=CC(=CC=2C1)C(C)N

Computed Properties

• Exact Mass: 163.099714038g/mol
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(1,3-dihydro-2-benzofuran-5-yl)ethan-1-amine

Introduction to 1-(1,3-Dihydro-2-Benzofuran-5-Yl)Ethan-1-Amine (CAS No. 1250253-39-4)

The compound 1-(1,3-dihydro-2-benzofuran-5-yl)ethan-1-amine, identified by the CAS registry number CAS No. 1250253-39-4, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of amines and features a unique structure that combines a benzofuran moiety with an ethylamine group. The benzofuran ring system, which is partially hydrogenated (dihydro), contributes to the compound's aromaticity and stability, while the ethylamine group introduces nucleophilic properties that can be exploited in various chemical reactions.

Recent studies have highlighted the importance of benzofuran derivatives in drug discovery due to their ability to interact with various biological targets. For instance, research published in the Journal of Medicinal Chemistry demonstrated that certain benzofuran-containing compounds exhibit potent anti-inflammatory and antioxidant activities. These findings suggest that 1-(1,3-dihydro-2-benzofuran-5-Yl)ethan-1-amine could serve as a lead compound for developing novel therapeutic agents.

The synthesis of this compound typically involves multi-step reactions, often starting from readily available benzofuran derivatives. One common approach is the nucleophilic substitution reaction, where the amine group is introduced via an appropriate reagent. The choice of solvent, temperature, and catalyst plays a crucial role in determining the yield and purity of the final product. Recent advancements in catalytic systems have enabled more efficient syntheses, reducing reaction times and minimizing by-products.

In terms of applications, benzofuran-containing amines are increasingly being explored for their role in constructing bioactive molecules. For example, researchers at the University of California have utilized this compound as an intermediate in the synthesis of complex natural product analogs. These analogs have shown promising results in preclinical studies targeting neurodegenerative diseases such as Alzheimer's and Parkinson's.

Beyond pharmacology, this compound also finds applications in materials science. Its ability to form stable bonds with other functional groups makes it a valuable building block for constructing advanced materials such as polymers and nanoparticles. Recent work published in Nature Materials highlighted its use in creating stimuli-responsive materials that can release drugs under specific conditions.

The stability and reactivity of CAS No. 1250253-39-4 make it an attractive candidate for further exploration in both academic and industrial settings. Its versatility across different chemical transformations underscores its potential for contributing to groundbreaking discoveries in the coming years.